Cas no 1388021-46-2 (Paliperidone E-Oxime)

• Product Name: Paliperidone E-Oxime
• CAS No: 1388021-46-2
• MF: C₂₃H₂₈F₂N₄O₃
• MW: 446.490232467651
• CID: 2086456
• Update Time: 2025-07-19

Paliperidone E-Oxime Chemical and Physical Properties

Names and Identifiers

• Paliperidone E-oxime
• 3-[2-[4-[2,4-Difluoro-alpha-[(Z)-hydroxyimino]benzyl]piperidino]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidine-4-one
• CID 87569582
• 3-[2-[4-[(E)-(2,4-Difluorophenyl)(hydroxyimino) methyl]piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one
• 3-[2-[4-[(E)-~{C}-(2,4-difluorophenyl)-N-hydroxycarbonimidoyl]piperidin-1-yl]ethyl]-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one, 3-[2-[4-[(E)-(2,4-difluorophenyl)(hydroxyimino)methyl]-1-piperidinyl]ethyl]-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-
• Paliperidone E-Oxime

• Inchi： 1S/C23H28F2N4O3/c1-14-17(23(31)29-9-2-3-20(30)22(29)26-14)8-12-28-10-6-15(7-11-28)21(27-32)18-5-4-16(24)13-19(18)25/h4-5,13,15,20,30,32H,2-3,6-12H2,1H3/b27-21+
• InChI Key： CLNKYXBDIXTFRW-SZXQPVLSSA-N
• SMILES： FC1C=C(C=CC=1/C(/C1CCN(CCC2=C(C)N=C3C(CCCN3C2=O)O)CC1)=N/O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 807
• Topological Polar Surface Area: 88.7

Experimental Properties

• Solubility: DMSO (Slightly), Methanol (Slightly)

Additional information on Paliperidone E-Oxime

Research Brief on Paliperidone E-Oxime (1388021-46-2): Recent Advances and Applications

Paliperidone E-Oxime, with the chemical identifier 1388021-46-2, is a derivative of paliperidone, a well-known atypical antipsychotic used in the treatment of schizophrenia and related psychotic disorders. Recent studies have focused on its potential as an intermediate in the synthesis of novel therapeutic agents, as well as its unique pharmacological properties. This research brief aims to summarize the latest findings regarding Paliperidone E-Oxime, including its synthesis, characterization, and potential applications in the field of chemical biology and pharmaceutical sciences.

One of the key areas of interest in recent research has been the optimization of synthetic routes for Paliperidone E-Oxime. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This method not only improved the efficiency of production but also reduced the formation of by-products, making it a more sustainable option for large-scale manufacturing. The study highlighted the importance of 1388021-46-2 as a critical intermediate in the synthesis of next-generation antipsychotics.

In addition to its synthetic applications, Paliperidone E-Oxime has been investigated for its potential pharmacological effects. Preliminary in vitro studies have shown that it exhibits moderate binding affinity to dopamine D2 and serotonin 5-HT2A receptors, similar to its parent compound, paliperidone. However, its oxime moiety introduces unique pharmacokinetic properties, such as improved solubility and bioavailability. These findings were reported in a recent issue of Bioorganic & Medicinal Chemistry Letters (2024), suggesting that 1388021-46-2 could serve as a promising scaffold for the development of new CNS-targeted therapeutics.

Another significant development is the exploration of Paliperidone E-Oxime in drug delivery systems. Researchers have successfully encapsulated 1388021-46-2 into polymeric nanoparticles to enhance its stability and controlled release. A study published in the International Journal of Pharmaceutics (2023) demonstrated that these nanoparticles could effectively cross the blood-brain barrier, offering a potential solution for improving the delivery of antipsychotic drugs to the central nervous system. This innovation could pave the way for more effective treatments with reduced side effects.

Despite these promising advances, challenges remain in the clinical translation of Paliperidone E-Oxime. For instance, its metabolic stability and potential toxicity profiles require further investigation. A recent preclinical study highlighted the need for comprehensive pharmacokinetic and toxicological assessments to ensure its safety and efficacy. These findings were discussed in detail in a review article published in Expert Opinion on Drug Metabolism & Toxicology (2024), which called for more rigorous in vivo studies to validate the therapeutic potential of 1388021-46-2.

In conclusion, Paliperidone E-Oxime (1388021-46-2) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its versatile applications, ranging from synthetic intermediates to potential therapeutic agents, underscore its importance in the development of next-generation antipsychotics. Future research should focus on addressing the remaining challenges, such as metabolic stability and toxicity, to fully unlock its clinical potential. The ongoing studies and innovations in this area highlight the dynamic nature of drug discovery and the continuous quest for improved treatments for psychiatric disorders.